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Compound of Interest

Compound Name: Meis-IN-3

Cat. No.: B12417123 Get Quote

Disclaimer: The compound "Meis-IN-3" is not readily found in scientific literature or supplier

databases. It is highly probable that this is a typographical error and the intended compound is

MEIS-IN-1, a known inhibitor of the Myeloid Ecotropic Viral Integration Site (MEIS) proteins.

The following application notes and protocols are for MEIS-IN-1.

Chemical Properties of MEIS-IN-1
MEIS-IN-1 is a potent small molecule inhibitor of MEIS proteins, demonstrated to induce the

expansion of both murine and human hematopoietic stem cells.

Property Value Reference

Molecular Formula C₂₄H₂₁F₃N₂O₄ [1]

Molecular Weight 458.43 g/mol [1]

Appearance White to off-white solid [1]

Purity
Typically ≥98% (varies by

supplier)

CAS Number 2761326-82-1 [1]

Storage and Stability
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Proper storage of MEIS-IN-1 is critical to maintain its biological activity and ensure

experimental reproducibility. Both the solid powder and stock solutions have specific storage

requirements.

Table 2.1: Recommended Storage Conditions for MEIS-IN-1

Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years [1]

4°C 2 years

In Solvent (e.g.,

DMSO)
-80°C 6 months

-20°C 1 month

Key Recommendations:

Upon receiving, store the solid compound at -20°C for long-term stability.

Once a stock solution is prepared, it should be aliquoted into single-use volumes to avoid

repeated freeze-thaw cycles, which can degrade the compound.

Store aliquots of the stock solution at -80°C for up to 6 months.

Solubility of MEIS-IN-1
The solubility of MEIS-IN-1 has been determined in Dimethyl Sulfoxide (DMSO). Information on

its solubility in other common laboratory solvents is limited, suggesting it may have poor

solubility in aqueous solutions.

Table 3.1: Solubility Data for MEIS-IN-1
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Solvent Concentration Remarks Reference

DMSO
3.33 mg/mL (7.26

mM)

Requires

ultrasonication and

warming to 60°C to

fully dissolve. Use of

new, anhydrous

DMSO is

recommended as

hygroscopic DMSO

can negatively impact

solubility.

Ethanol No data available
Likely to have limited

solubility.

PBS (pH 7.2) No data available
Expected to be poorly

soluble.

Experimental Protocols
Protocol 4.1: Preparation of a 10 mM MEIS-IN-1 Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of MEIS-IN-1, which

can be later diluted to working concentrations for various in vitro assays.

Materials:

MEIS-IN-1 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or heat block set to 60°C
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Ultrasonic bath

Procedure:

Pre-warm the DMSO: Place a tube with the required volume of DMSO in a 60°C water bath

or heat block.

Weigh the Compound: Accurately weigh the desired amount of MEIS-IN-1 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.58 mg of MEIS-IN-1

(Molecular Weight = 458.43 g/mol ).

Initial Dissolution: Add the pre-warmed DMSO to the vial containing the MEIS-IN-1 powder.

Vortexing: Vortex the solution vigorously for 1-2 minutes to facilitate initial dissolution.

Heating and Sonication: Place the vial in a 60°C water bath for 5-10 minutes. Following

heating, place the vial in an ultrasonic bath for 10-15 minutes.

Visual Inspection: Visually inspect the solution to ensure that all solid particles have

completely dissolved. If particulates remain, repeat step 5.

Aliquoting and Storage: Once the solution is clear, dispense it into single-use aliquots in

sterile cryovials. Store the aliquots at -80°C for long-term storage (up to 6 months).

Protocol 4.2: Preparation of Working Solutions for Cell Culture

This protocol provides guidance on diluting the concentrated DMSO stock solution into

aqueous cell culture media. It is crucial to perform this dilution carefully to avoid precipitation of

the compound.

Materials:

10 mM MEIS-IN-1 stock solution in DMSO

Pre-warmed cell culture medium (with or without serum, as required by the experiment)

Sterile tubes and pipette tips
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Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM MEIS-IN-1 stock solution at room

temperature.

Serial Dilution (Recommended): To minimize precipitation, it is advisable to perform a serial

dilution. For example, to achieve a final concentration of 10 µM in your cell culture

experiment: a. First, prepare an intermediate dilution by adding a small volume of the 10 mM

stock to a larger volume of pre-warmed culture medium. For instance, add 2 µL of the 10 mM

stock to 198 µL of medium to get a 100 µM intermediate solution. b. Vortex or gently pipette

to mix immediately and thoroughly. c. Add the required volume of this intermediate solution to

your final culture volume. For example, add 100 µL of the 100 µM solution to 900 µL of cell

suspension to achieve a final concentration of 10 µM.

Direct Dilution (for lower concentrations): For very low final concentrations, a direct dilution

may be possible. Add the required volume of the DMSO stock directly to the final volume of

cell culture medium while vortexing or swirling the medium to ensure rapid dispersal.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells being used, typically below 0.5% and ideally at or below

0.1%.

MEIS1 Signaling Pathway and Experimental
Workflow
MEIS1 is a homeodomain transcription factor that plays a crucial role in development and

hematopoiesis. It often forms complexes with other transcription factors, such as PBX and HOX

proteins, to regulate the expression of target genes. MEIS1 has also been shown to influence

the expression of hypoxia-inducible factors (HIFs), which are key regulators of cellular

metabolism and response to oxygen levels.
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Figure 1. Simplified MEIS1 signaling pathway and the inhibitory action of MEIS-IN-1.

The workflow for using MEIS-IN-1 in a typical cell-based experiment involves preparing the

compound, treating the cells, and then assessing the biological outcome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12417123#how-to-dissolve-and-store-meis-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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